Cas no 110380-38-6 (2-(4-methylphenyl)-5-thiophen-2-yl-1,3,4-oxadiazole)
110380-38-6 structure
Product Name:2-(4-methylphenyl)-5-thiophen-2-yl-1,3,4-oxadiazole
CAS No:110380-38-6
MF:C13H10N2OS
MW:242.296301364899
CID:1193206
PubChem ID:745354
Update Time:2025-04-20
2-(4-methylphenyl)-5-thiophen-2-yl-1,3,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-methylphenyl)-5-thiophen-2-yl-1,3,4-oxadiazole
- AC1LF1JV
- SureCN13930785
- ZINC00187418
- ACMC-20mdbi
- CTK0D4834
- MLS000689057
- STOCK3S-92609
- CBMicro_027958
- 5-(4-Tolyl)-2-(2-thienyl)-1,3,4-oxadiazole
- 1,3,4-Oxadiazole, 2-(4-methylphenyl)-5-(2-thienyl)-
- AC1LF1JV; SureCN13930785; ZINC00187418; ACMC-20mdbi; CTK0D4834; MLS000689057; STOCK3S-92609; CBMicro_027958; 5-(4-Tolyl)-2-(2-thienyl)-1,3,4-oxadiazole; 1,3,4-Oxadiazole, 2-(4-methylphenyl)-5-(2-thienyl)-;
- STK299733
- SMR000283155
- CCG-111155
- HMS2715G23
- 2-(Thiophen-2-yl)-5-(p-tolyl)-1,3,4-oxadiazole
- CHEMBL1564062
- 2-(4-methylphenyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole
- AKOS000586420
- Cambridge id 5684927
- WAY-301159
- 110380-38-6
- EU-0077501
- DTXSID10353574
- BDBM49830
- BIM-0028146.P001
- SCHEMBL13930785
- cid_745354
- 2-(p-tolyl)-5-(2-thienyl)-1,3,4-oxadiazole
- 2-(4-methylphenyl)-5-(2-thienyl)-1,3,4-oxadiazole
-
- Inchi: 1S/C13H10N2OS/c1-9-4-6-10(7-5-9)12-14-15-13(16-12)11-3-2-8-17-11/h2-8H,1H3
- InChI Key: UFSABVPRBSDFAW-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1=NN=C(C2C=CC(C)=CC=2)O1
Computed Properties
- Exact Mass: 242.0515
- Monoisotopic Mass: 242.05138412g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 67.2Ų
Experimental Properties
- PSA: 38.92
2-(4-methylphenyl)-5-thiophen-2-yl-1,3,4-oxadiazole Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
110380-38-6 (2-(4-methylphenyl)-5-thiophen-2-yl-1,3,4-oxadiazole) Related Products
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